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Compound of Interest

Compound Name:
3(2H)-Pyridazinone, 6-(4-

aminophenyl)-5-methyl-

CAS No.: 52240-11-6

Cat. No.: B3353032

Get Quote

Executive Summary
The discovery of aminophenyl pyridazinone calcium sensitizers represents a pivotal shift in

heart failure therapeutics—moving from "calcium mobilization" (increasing cytosolic Ca²⁺) to

"calcium sensitization" (increasing myofilament sensitivity to Ca²⁺). This transition addressed

the critical limitation of traditional inotropes (catecholamines, PDE inhibitors): the energetic

penalty and arrhythmogenic risk associated with calcium overload.

This guide focuses on the 6-(4-aminophenyl)-4,5-dihydro-3(2H)-pyridazinone scaffold,

exemplified by the archetype MCI-154.[1][2][3][4][5] It details the medicinal chemistry evolution

from simple phosphodiesterase (PDE) inhibitors to dual-mechanism agents and validates their

unique interaction with cardiac Troponin C (cTnC).

Historical Genesis: From PDE Inhibition to
Sensitization
The PDE Inhibitor Era
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In the late 1970s and early 1980s, research focused on non-glycoside, non-catecholamine

inotropes. The bipyridine derivatives Amrinone and Milrinone established that inhibiting

Phosphodiesterase III (PDE III) increased cAMP, thereby increasing calcium influx. However,

clinical outcomes were marred by increased mortality due to arrhythmias caused by cytosolic

calcium overload.

The Pyridazinone Scaffold Discovery
Medicinal chemists began exploring the 4,5-dihydro-3(2H)-pyridazinone ring as a bioisostere

for the bipyridine system.

CI-930 (Enoximone derivative): One of the first pyridazinones, possessing a phenyl-

imidazole group. It was a potent PDE III inhibitor but lacked significant calcium sensitizing

properties.

The Divergence: Researchers at Mitsubishi Chemical (Japan) and other groups modified the

phenyl ring substituents. They discovered that replacing the imidazole (as in CI-930) with

specific substituted amines shifted the pharmacological profile.

Discovery of MCI-154
The breakthrough came with the synthesis of MCI-154 (6-[4-(4'-pyridylamino)phenyl]-4,5-

dihydro-3(2H)-pyridazinone). Unlike its predecessors, MCI-154 exhibited a "force-pCa" leftward

shift in skinned muscle fibers, proving it could increase contractility without necessarily

increasing calcium transients.

Medicinal Chemistry & SAR: The Aminophenyl Core
The structural evolution of this class relies on precise modifications to the 6-phenyl-

pyridazinone backbone.

Core Pharmacophore
The "privileged structure" consists of three domains:

The Pyridazinone Head: Essential for hydrogen bonding and PDE III active site recognition.

The Phenyl Linker: Provides the rigid scaffold separating the head from the tail.
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The "Tail" Substituent (Para-position): The critical determinant of "Sensitizer" vs. "Inhibitor"

activity.

Structure-Activity Relationship (SAR) Logic
PDE Dominance: Bulky, rigid heterocycles at the para-position (e.g., Imidazole in CI-930)

favor PDE III inhibition.

Sensitization Dominance: Introduction of an amino group or pyridyl-amino group (as in MCI-

154) at the para-position creates the necessary geometry and electrostatic profile to interact

with the hydrophobic pockets of Troponin C.

SAR Evolution Diagram
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Figure 1: The chemical evolution from bipyridine PDE inhibitors to aminophenyl pyridazinone

sensitizers.

Mechanistic Pharmacology: The Troponin C
Interaction
Unlike Levosimendan, which binds to the N-terminal (regulatory) domain of cardiac Troponin C

(cTnC), aminophenyl pyridazinones like MCI-154 exhibit a distinct binding mode.

The Binding Site Paradox
Levosimendan: Stabilizes the Ca²⁺-bound conformation of the N-terminal domain (cNTnC).
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MCI-154: NMR spectroscopy studies revealed that MCI-154 primarily binds to the

hydrophobic pocket of the C-terminal domain (cCTnC).

Mechanism: By binding to the C-terminus, MCI-154 anchors the troponin complex, altering

the global conformational dynamics of the troponin-tropomyosin complex. This reduces the

off-rate (

) of Ca²⁺ from the regulatory N-terminus or stabilizes the open conformation of the thin
filament, facilitating cross-bridge cycling at lower calcium concentrations.

Dual-Pathway Signaling Diagram
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Pathway A: PDE Inhibition

Pathway B: Ca2+ Sensitization (Dominant)
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Figure 2: The dual mechanism of action. Pathway B (Sensitization) is energetically superior,

avoiding calcium overload.

Experimental Protocols for Validation
To validate a compound as a true calcium sensitizer rather than a pure PDE inhibitor, the

following self-validating protocols are required.
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Protocol A: Skinned Cardiac Fiber Assay (The Gold
Standard)
This assay eliminates membrane barriers, allowing direct manipulation of the cytosolic

environment. It decouples Ca²⁺ release (SR function) from myofilament response.

Preparation: Permeabilize left ventricular papillary muscle fibers (guinea pig or canine) using

saponin or Triton X-100.

Solutions: Prepare a range of pCa solutions (pCa 9.0 to pCa 4.5) using EGTA buffering.

Measurement: Mount fiber between a force transducer and a length adjuster.

Execution:

Measure isometric tension at increasing [Ca²⁺].

Repeat in the presence of the test compound (e.g., 10 µM MCI-154).

Validation Metric: A leftward shift of the Force-pCa curve (

decreases) confirms sensitization.

Note: Pure PDE inhibitors (Milrinone) will show no shift in this assay because the

membrane PDE machinery is bypassed/washed out.

Protocol B: Reconstituted Thin Filament Motility Assay
Used to distinguish between direct myosin action and thin-filament regulation.

Reconstitution: Purify actin, tropomyosin, and troponin complex separately. Reassemble on a

glass slide coated with cardiac myosin.[6]

Labeling: Fluorescently label actin filaments (Rhodamine-phalloidin).

Observation: Use TIRF microscopy to observe filament sliding velocity.

Validation Metric:
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Aminophenyl pyridazinones (MCI-154) increase sliding velocity at sub-maximal Ca²⁺

concentrations.

This confirms the drug acts on the regulatory protein complex (TnC-TnI-TnT) rather than

just the myosin motor itself.

Comparative Profiling: Aminophenyls vs. Others
The following table summarizes the key differences between the aminophenyl class and other

related inotropes.

Feature
MCI-154
(Aminophenyl)

Pimobendan
(Benzimidazol
e)

Levosimendan
(Hydrazone)

Milrinone
(Bipyridine)

Primary Class
Aminophenyl

Pyridazinone

Benzimidazole

Pyridazinone

Pyridazinone-

Dinitrile
Bipyridine

Ca²⁺

Sensitization

High (C-Term

TnC)

Moderate

(Indirect)

High (N-Term

TnC)
None

PDE III Inhibition Moderate High
Low (at

therapeutic dose)
High

Binding Site
cTnC (C-

Terminal)
Mixed/Unclear

cTnC (N-

Terminal)

PDE III Active

Site

Energetics High Efficiency
Moderate

Efficiency
High Efficiency Low Efficiency

Clinical Status
Investigational/R

egional

Vet (Dogs),

Human (Japan)

Human

(EU/Global)
Human (Global)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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